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Compound of Interest

Tetraethylammonium chloride
Compound Name:
hydrate

cat. No.: B1357171

Essential Safety and Handling Guide for
Tetraethylammonium Chloride Hydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tetraethylammonium chloride hydrate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

« Name: Tetraethylammonium chloride hydrate

e Synonyms: Etamon Chloride, TEAC

« CAS Number: 56-34-8 (anhydrous)[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Tetraethylammonium chloride hydrate is classified as an irritant that can cause skin, eye,
and respiratory tract irritation.[2] It is also hygroscopic, meaning it readily absorbs moisture
from the air.[2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1357171?utm_src=pdf-interest
https://www.benchchem.com/product/b1357171?utm_src=pdf-body
https://www.benchchem.com/product/b1357171?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/T1066_MSDS.pdf
https://www.benchchem.com/product/b1357171?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/36965.pdf
https://pim-resources.coleparmer.com/sds/36965.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Summary:

Hazard Type

Description

Citations

Eye Irritation

Causes serious eye irritation.

May lead to chemical

conjunctivitis.

[1](2]

Skin Irritation

Causes skin irritation upon

contact.

[1](21(3]

Respiratory Irritation

Inhalation of dust can irritate
the respiratory tract and may
cause delayed pulmonary
edema.

[2]

Ingestion

May cause gastrointestinal
irritation with symptoms like
nausea, vomiting, and

diarrhea.

[1](2]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Citations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.

[2]141(5]

Skin Protection

Wear appropriate protective
gloves (inspect before use)
and clothing to prevent skin

exposure.

[2]4](6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dust is generated or if
exposure limits are exceeded.
A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements should be

followed.

[2]31[5]

Experimental Workflow and Handling Procedures

Proper handling and storage are crucial to minimize risks. Engineering controls, such as fume

hoods and adequate ventilation, should be utilized to keep airborne concentrations low.[2]

Facilities must be equipped with an eyewash station and a safety shower.[2]

Step-by-Step Handling Protocol:

e Preparation:

o Ensure the work area is clean and well-ventilated.

o Verify that an eyewash station and safety shower are accessible.
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o Don the required PPE: safety goggles, gloves, and a lab coat. A respirator should be used
if there is a risk of dust inhalation.

e Handling the Chemical:

o Minimize the generation of dust.[2]

o Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

o Keep the container tightly closed when not in use.[2][6]

o Storage:

o Store in a cool, dry, and well-ventilated area.[2]

o Keep away from incompatible substances such as oxidizing agents.[1]

o Protect from moisture due to its hygroscopic nature.[2][6]

» After Handling:

o Wash hands and any exposed skin thoroughly after handling.[2][8]

o Clean the work area.

o Remove and properly store or dispose of contaminated PPE.[6]
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Safe Handling Workflow for Tetraethylammonium Chloride Hydrate

1. Preparation

Prepare well-ventilated work area

'

Check eyewash & shower

:

Don appropriate PPE

roceed to handle

2. Chemical Handling

Minimize dust generation

'

Avoid personal contact

'

Keep container closed

inished handling

3. Post-iHandling

Wash hands thoroughly

'

Clean work area

'

Dispose of contaminated PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Tetraethylammonium chloride hydrate.
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Emergency and Disposal Procedures

Immediate and appropriate responses to accidental exposure are critical.

First-Aid Measures:

Exposure Route

First-Aid Protocol

Citations

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[2]19]

Skin Contact

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. Get
medical aid if irritation

develops or persists.

[2]

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[2]

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and drink 2-4
cupfuls of milk or water. Never
give anything by mouth to an
unconscious person. Get

medical aid.

[2]

Spill and Disposal Plan:

« Spills:
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[e]

For small spills, use appropriate tools to put the spilled solid in a convenient waste
disposal container.[1]

[e]

Clean up spills immediately, observing precautions in the Protective Equipment section.[2]

(¢]

Avoid generating dusty conditions.[2]

[¢]

Finish cleaning by spreading water on the contaminated surface and dispose of it
according to local and regional authority requirements.[1]

» Disposal:
o Dispose of contents and container to an approved waste disposal plant.[3]
o Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

o One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]
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Emergency Response and Disposal Logic

Emergency Procedures

Accidental Exposure

Inhalation:
Move to fresh air

Eye Contact: Skin Contact:
Flush with water for 15 min Flush with water for 15 min

Ingestion:
Rinse mouth, drink water

Seek Medical Attention

Spill and Disposal

Chemical Spill

Contain spill & avoid dust

Collect material in sealed container

Clean area with water

Dispose via licensed company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Tetraethylammonium chloride hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135717 1#personal-protective-equipment-for-
handling-tetraethylammonium-chloride-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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